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Compound of Interest

Compound Name: Corilagin (Standard)

Cat. No.: B190828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Corilagin, a potent ellagitannin, isolated from

various plant sources. It details the compound's yield, outlines its extraction and quantification,

and compares its biological activities with supporting experimental data and pathway

visualizations to aid in research and development.

Introduction to Corilagin
Corilagin (β-1-O-galloyl-3,6-(R)-hexahydroxydiphenoyl-d-glucose) is a hydrolyzable tannin

found in a wide array of medicinal plants.[1] As a member of the polyphenol family, it has

garnered significant scientific interest due to its broad-spectrum therapeutic properties,

including antioxidant, anti-inflammatory, and antitumor activities.[1][2] Its multifaceted

mechanism of action makes it a promising candidate for drug development. This guide focuses

on comparing Corilagin derived from different botanical origins to inform sourcing and

application strategies.

Plant Sources and Corilagin Content
Corilagin is distributed across numerous plant families. The yield of Corilagin can vary

significantly depending on the plant species, the part of the plant used, geographical location,

and the extraction method employed. The families Euphorbiaceae, Combretaceae, and

Geraniaceae are particularly rich sources.[3] A summary of Corilagin content from several

notable plant sources is presented below.
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Table 1: Corilagin Content in Various Plant Sources

Plant Species Family Plant Part
Corilagin
Content (%
w/w or µg/g)

Reference

Phyllanthus

amarus
Euphorbiaceae Whole Plant

2.28% (in water-

alcohol extract)
[4]

Phyllanthus niruri Euphorbiaceae Leaves
6.7% (in

aqueous extract)
[5]

Phyllanthus

urinaria
Euphorbiaceae Whole Plant

619 µg/g (in

alcoholic extract)
[6]

Phyllanthus

maderaspatensis
Euphorbiaceae Whole Plant

0.45% (in hydro-

alcoholic extract)
[7]

Terminalia

chebula
Combretaceae Fruit

High

concentrations

reported

[8][9][10]

Geranium

wilfordii
Geraniaceae Whole Plant 1.69 mg/g [11]

Dimocarpus

longan
Sapindaceae Seed

Highest content

among 10

screened plants

[12]

Experimental Protocols: From Plant to Pure
Compound
The isolation and quantification of Corilagin are critical for research and development. A typical

workflow involves extraction, purification, and analytical quantification.
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Plant Material (e.g., leaves, fruit)

Drying & Grinding

Preparation

Solvent Extraction
(e.g., Methanol, Ethanol, Water)

Extraction

Filtration & Concentration

Crude Extract

Liquid-Liquid Partitioning
(e.g., with Ethyl Acetate)

Purification

Enriched Fraction

Column Chromatography
(e.g., Sephadex LH-20, Silica)

Purified Corilagin

Quantification (HPLC)

Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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